Cas no 855386-66-2 (8-Oxabicyclo[5.1.0]octane,4-methyl-)
855386-66-2 structure
Product Name:8-Oxabicyclo[5.1.0]octane,4-methyl-
CAS No:855386-66-2
MF:C8H14O
MW:126.196162700653
CID:717390
PubChem ID:45120447
Update Time:2024-03-01
8-Oxabicyclo[5.1.0]octane,4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 8-Oxabicyclo[5.1.0]octane,4-methyl-
- 8-Oxabicyclo[5.1.0]octane, 4-methyl-
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- Inchi: 1S/C8H14O/c1-6-2-4-7-8(9-7)5-3-6/h6-8H,2-5H2,1H3
- InChI Key: IHNDFQVJZGRJRB-UHFFFAOYSA-N
- SMILES: C12C(O1)CCC(C)CC2
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- Density: 0.941±0.06 g/cm3(Predicted)
- Boiling Point: 160.6±8.0 °C(Predicted)
8-Oxabicyclo[5.1.0]octane,4-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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